Cas no 1805475-34-6 (3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde
• CAS No: 1805475-34-6
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4883999
• Update Time: 2025-11-01

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-6(9)4-5(12(14)15)3(2-13)1-11-7(4)10/h1-2,6H
• InChI Key： HGVDQZGPUCSDOF-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=O)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde (CAS No. 1805475-34-6)

3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde (CAS No. 1805475-34-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and aldehyde functional groups, as well as its difluoromethyl substitution, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde consists of a pyridine core, which is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets. The presence of both fluorine atoms at the 2-position and the difluoromethyl group at the 3-position introduces additional electronic and steric effects, which can be exploited to fine-tune the biological activity of derived compounds.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The aldehyde functionality at the 5-position provides a reactive site for further chemical modifications, such as condensation reactions with amino acids or other nucleophiles, enabling the synthesis of more complex molecules. This flexibility has made 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into a pyridine ring can significantly alter its pharmacokinetic properties, making it an attractive modification for drug candidates. Specifically, the difluoromethyl group is known to increase lipophilicity and binding affinity, while the nitro group can serve as a pharmacophore or be reduced to an amine for further functionalization.

Current research in the field of medicinal chemistry has highlighted the potential of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory, antiviral, and anticancer properties. The ability to modify this scaffold allows researchers to explore different chemical space rapidly, accelerating the discovery process.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Typically, it starts with the nitration of a halogenated pyridine precursor followed by selective fluorination and introduction of the difluoromethyl group. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve high yields and purity.

The chemical reactivity of this compound also makes it suitable for exploring novel synthetic pathways. For example, the aldehyde group can participate in Schiff base formation or condensation reactions with hydrazines or hydroxylamines, leading to heterocyclic derivatives with potential biological activity. Additionally, the nitro group can be reduced using catalytic hydrogenation or chemical reductants to yield an amine, which can then be further functionalized.

From a computational chemistry perspective, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde has been studied using various molecular modeling techniques to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has shown that the presence of both fluorine atoms enhances interactions with specific amino acid residues in protein binding pockets, thereby improving drug-like properties.

The pharmaceutical industry has also recognized the importance of fluorinated compounds in drug development. Fluorinated pyridines are particularly valuable due to their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde exemplifies this trend by serving as a versatile intermediate for synthesizing fluorinated drug candidates that exhibit improved pharmacological properties.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxaldehyde (CAS No. 1805475-34-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.